Cas no 25657-08-3 (Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis-)

Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis- structure
25657-08-3 structure
Product name:Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis-
CAS No:25657-08-3
MF:C12H26O5
MW:250.33184
CID:275706
PubChem ID:73759937

Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis- Chemical and Physical Properties

Names and Identifiers

    • Propanol,[oxybis[(methyl-2,1-ethanediyl)oxy]]bis-
    • 1-[2-[2-(1-hydroxypropoxy)propoxy]-1-methyl-ethoxy]propan-1-ol
    • TETRAPROPYLENE GLYCOL
    • 1,1'-[Oxybis(propane-1,2-diyloxy)]dipropan-1-ol
    • 1-propanol, 1,1'-[oxybis[(1-methyl-2,1-ethanediyl)oxy]]bis-
    • LogP
    • 25657-08-3
    • Propanol, (oxybis((methyl-2,1-ethanediyl)oxy))bis-
    • Inchi: InChI=1S/C12H26O5/c1-5-11(13)16-9(3)7-15-8-10(4)17-12(14)6-2/h9-14H,5-8H2,1-4H3
    • InChI Key: HRPYGYLEWZDCAO-UHFFFAOYSA-N
    • SMILES: CCC(OC(COCC(OC(CC)O)C)C)O

Computed Properties

  • Exact Mass: 250.17808
  • Monoisotopic Mass: 250.17802393g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 10
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.2Ų
  • XLogP3: 1.4

Experimental Properties

  • PSA: 68.15

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